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Compound of Interest

Compound Name: X80

Cat. No.: B3340197 Get Quote

Initial Analysis Reveals Ambiguity in Gene Nomenclature

A comprehensive search of genetic and scientific literature databases for a gene designated

"X80" has not yielded a definitive match to an officially recognized gene. It is highly probable

that "X80" represents a typographical error, an abbreviation, or a non-standard designation.

However, search results consistently point towards three potential candidate genes that bear

resemblance to the "X80" query: Ku80 (XRCC5), CD80, and INO80.

To proceed with the creation of a detailed technical guide, it is crucial to first correctly identify

the gene of interest. Below is a summary of each of the potential candidate genes to assist in

this identification.

Potential Candidate Genes
Ku80 (encoded by the XRCC5 gene)

Core Function: Ku80 is a critical protein involved in DNA repair. It forms a heterodimer with

the Ku70 protein, and together they are essential components of the non-homologous end

joining (NHEJ) pathway, which repairs double-strand breaks in DNA.[1] This pathway is also

vital for V(D)J recombination, a process that generates diversity in the immune system.[1]

Clinical Relevance: Deficiencies in Ku80 expression have been linked to an increased risk of

cancer, including melanoma and certain types of non-small cell lung cancer.[1] Alterations in

the XRCC5 gene, which encodes Ku80, can also be associated with varying radiosensitivity

in cancer patients.[1] Molecular and biochemical studies have characterized various
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mutations in the XRCC5 gene, some of which result in severely truncated Ku80 proteins and

are considered null mutants.[2]

CD80
Core Function: CD80 is a protein found on the surface of antigen-presenting cells and is

crucial for the activation of T-cells, a key component of the adaptive immune response.[3][4]

It acts as a co-stimulatory molecule by binding to the CD28 or CTLA-4 proteins on T-cells,

which in turn induces T-cell proliferation and cytokine production.[3][4]

Clinical Relevance: The CD80 pathway is implicated in various diseases, including

autoimmune disorders and cancer.[3][4] For instance, it may play a role in lupus neuropathy,

and its expression levels can be relevant in the tumor microenvironment of cancers like

glioblastoma and malignant melanoma.[3][4] Polymorphisms in the CD80 gene have been

associated with susceptibility to colorectal cancer and breast cancer risk.[4]

INO80
Core Function: INO80 is the catalytic ATPase subunit of the INO80 chromatin remodeling

complex.[5] This complex plays a significant role in regulating gene expression by altering

the structure of chromatin, which is the complex of DNA and proteins that forms

chromosomes. The INO80 complex is involved in several cellular processes, including the

regulation of the cell cycle and the cellular response to radiation.[5]

Clinical Relevance: The aberrant function of the INO80 complex has been implicated in

multiple types of cancer by altering chromatin architecture and gene expression.[6] Studies

have shown that INO80 is highly expressed in several tissues, including the breast, and

mutations in the INO80 gene have been investigated for their role in breast cancer

development and their association with estrogen receptor (ER) signaling.[6]

Action Required

To ensure the accuracy and relevance of the requested in-depth technical guide, please clarify

which of the above genes—Ku80 (XRCC5), CD80, or INO80—is the intended subject of your

query. If "X80" refers to a different gene not listed here, please provide its official gene symbol

or any alternative nomenclature.
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Upon receiving this clarification, a comprehensive guide will be developed, adhering to all

specified requirements for data presentation, experimental protocols, and visualizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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